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Compound of Interest

Compound Name: Chlorpyrifos oxon

Cat. No.: B129026

This guide provides critical safety protocols and logistical procedures for researchers,
scientists, and drug development professionals working with Chlorpyrifos oxon. Adherence to
these guidelines is essential to mitigate the risks associated with this highly toxic compound.

Chlorpyrifos oxon is the active metabolite of the organophosphate insecticide chlorpyrifos and
is a potent acetylcholinesterase (AChE) inhibitor.[1][2][3] Acute exposure can lead to a
cholinergic crisis, characterized by symptoms such as headache, dizziness, blurred vision,
nausea, respiratory difficulty, paralysis, convulsions, and coma.[4][5] Therefore, stringent safety
measures must be implemented during handling, storage, and disposal.

Hazard Identification and Physical Properties

Chlorpyrifos oxon is classified as highly toxic.[2][6] Below is a summary of its key
characteristics.
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Property Value

Chemical Name diethyl (3,5,6-trichloropyridin-2-yl) phosphate
CAS Number 5598-15-2

Molecular Formula CoH11CIsNO4P

Molecular Weight 334.52 g/mol

Appearance Colorless Crystalline Solid

Melting Point 41.3 °C (106.34 °F)

Storage Temperature -18°C

Sources:[7][8][9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following
equipment must be worn at all times when handling Chlorpyrifos oxon.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Respiratory

NIOSH-approved respirator

For handling powders or
creating solutions, use a full-
face respirator with an organic
vapor/pesticide cartridge or a
NIOSH-approved dust/mist
filtering respirator (e.g., N95).
[1][5][6][10] A fit test is
necessary before first use.[10]

Hand

Chemical-resistant gloves

Use two pairs of chemical-
resistant gloves (e.g., nitrile,
neoprene, or viton).[1][6][11]
Never use leather or cotton
gloves.[10] Inspect gloves for
leaks before use and wash the
outside of gloves before
removing them.[5][12]

Eye

Chemical safety goggles and

face shield

Wear snug-fitting, non-fogging
chemical goggles.[10] For
mixing or pouring, a full-face
shield should be worn over the
goggles to protect against
splashes.[10][12]

Body

Protective clothing and apron

Wear a long-sleeved lab coat
or a disposable gown.[1][6] For
mixing and loading, a
chemical-resistant apron
should be worn over other
protective clothing.[11][13]
Coveralls should be buttoned

to the neck and wrist.[11]

Foot

Chemical-resistant footwear

Wear closed-toed shoes.[6]
When there is a risk of spills,

use chemical-resistant boots or
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shoe coverings. Pant legs
should be worn outside of
boots to prevent chemicals

from running inside.[13]

Operational Plan: Handling and Disposal
Step-by-Step Handling Protocol

All handling of Chlorpyrifos oxon, including dilutions and preparation of administrations, must
be conducted within a certified chemical fume hood.[6]

o Preparation: Before starting, ensure an eyewash station and safety shower are accessible.
[4][5] Cover the work surface with absorbent, plastic-backed disposable bench paper.[1]

e Weighing:
o Tare an empty, sealable container within the chemical fume hood.
o Transfer the approximate required quantity of Chlorpyrifos oxon into the tared container.
o Securely cap the container before removing it from the hood to weigh.
e Solution Preparation:
o Return the capped container to the chemical fume hood.
o Add the appropriate solvent to achieve the desired concentration.

o All material should only be removed from vials using a closed syringe. Needles should not
be recapped without a remote recapping device.[6]

» Post-Handling: After handling, wash hands, arms, and face thoroughly with soap and water.
[6] Any protective clothing that has come into contact with the material must be properly
disposed of or laundered on-site separately from other laundry.[6][14]

Spill and Accident Procedures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.growingproduce.com/crop-protection/personal-protective-equipment-a-must-for-safe-pesticide-use/
https://www.benchchem.com/product/b129026?utm_src=pdf-body
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/09/Chlorpyrifosoxon.doc
https://cdn.greenbook.net/M95295.pdf
https://assets.greenbook.net/M95290.pdf
https://ehs.utoronto.ca/wp-content/uploads/2015/10/Working-with-Chlorpyrifos-and-Chlorpyrifos-treated-animals.pdf
https://www.benchchem.com/product/b129026?utm_src=pdf-body
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/09/Chlorpyrifosoxon.doc
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/09/Chlorpyrifosoxon.doc
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/09/Chlorpyrifosoxon.doc
https://www.epa.gov/pesticide-incidents/first-aid-case-pesticide-exposure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of exposure or a spill, immediate action is critical.

Exposure Route First Aid Instructions

Immediately remove all contaminated clothing.

[12] Drench the affected skin area with water for
Skin Contact at least 15 minutes, then wash thoroughly with

soap and water.[12][14][15] Seek immediate

medical attention.

Hold the eyelid open and immediately flush the
eye with clean, running water for at least 15-20

Eye Contact minutes.[4][14][15] Do not use any chemicals or
eye drops unless instructed by a medical

professional. Seek immediate medical attention.

Move the victim to fresh air immediately.[14][15]

If the victim has stopped breathing, provide

Inhalation o o ,
artificial respiration if you are trained to do so.
[14][15] Call 911 for emergency medical help.
Call a poison control center (1-800-222-1222) or
i doctor immediately for treatment advice.[15][16]
Ingestion

Do not induce vomiting unless told to do so by

medical personnel.[14]

For spills, evacuate the area of personnel not wearing appropriate PPE.[17] Absorb liquid spills
with vermiculite, dry sand, or other non-combustible absorbent material and place it into sealed
containers for disposal.[17]

Waste Disposal Plan

All waste materials must be treated as hazardous waste.

o Chemical Waste: Unused Chlorpyrifos oxon and solutions must be collected and disposed
of as chemical waste in labeled hazardous waste containers.[1][6]

o Contaminated Materials: All disposable items that have come into contact with Chlorpyrifos
oxon, including gloves, bench paper, and pipette tips, must be placed in a sealed bag and
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disposed of as hazardous waste.[1][6]

o Glassware: If non-disposable glassware is used, it must be rinsed with a detergent solution
before washing. This rinsate must be collected and disposed of as chemical waste.[1]

o Containers: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate
must be collected and disposed of as hazardous waste.[18]

Disposal must be carried out in accordance with all local, state, and federal regulations.[7][17]

Workflow for Safe Handling of Chlorpyrifos Oxon
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Caption: Workflow for the safe handling of Chlorpyrifos oxon in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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